N~2~-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-L-leucinamide

• IUPAC Name: N-[(2S)-1-amino-4-methyl-1-oxopentan-2-yl]-1-[(2-chlorophenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C16H20ClN5O2/c1-10(2)7-13(15(18)23)19-16(24)14-9-22(21-20-14)8-11-5-3-4-6-12(11)17/h3-6,9-10,13H,7-8H2,1-2H3,(H2,18,23)(H,19,24)/t13-/m0/s1
• InChI Key: JSHUHIRRFKQEPY-ZDUSSCGKSA-N
• Canonical SMILES: CC(C)CC(C(=O)N)NC(=O)C1=CN(N=N1)CC2=CC=CC=C2Cl
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N)NC(=O)C1=CN(N=N1)CC2=CC=CC=C2Cl
• Molecular Formula: C16H20ClN5O2
• Molecular Weight: 349.81 g/mol

Description

N~2~-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-L-leucinamide, commonly referred to as Cbz-TL, is a synthetic peptide that has gained significant attention in the field of scientific research. It is a potential drug candidate that has shown promising results in various studies due to its unique structure and mechanism of action.

Mechanism of Action

Cbz-TL inhibits the activity of MMPs by binding to their catalytic site. MMPs are involved in the degradation of ECM proteins, which are essential for cell migration and invasion. By inhibiting MMPs, Cbz-TL prevents the degradation of ECM proteins, thereby inhibiting tumor invasion and metastasis.
Biochemical and Physiological Effects:
Cbz-TL has been shown to have various biochemical and physiological effects. It inhibits the activity of MMPs, which play a crucial role in tumor invasion and metastasis. It also inhibits the production of pro-inflammatory cytokines, making it a potential anti-inflammatory drug candidate. Additionally, it has been shown to have anti-angiogenic properties, which can prevent the formation of new blood vessels in tumors.

Advantages and Limitations for Lab Experiments

Cbz-TL has several advantages for lab experiments. It is a synthetic peptide, which makes it easy to produce and modify. It has a unique structure and mechanism of action, making it a potential drug candidate for various diseases. However, it also has some limitations. It can be difficult to synthesize due to the complex synthesis method, and its stability can be affected by various factors such as temperature and pH.

Future Directions

Cbz-TL has shown promising results in various studies, and there are several future directions for its research. One potential direction is to develop more stable analogs of Cbz-TL that can be used as anti-cancer and anti-inflammatory drugs. Another direction is to investigate the potential of Cbz-TL as a drug delivery system. Additionally, further studies can be conducted to investigate the effects of Cbz-TL on other diseases and conditions.
Conclusion:
In conclusion, Cbz-TL is a synthetic peptide that has gained significant attention in the field of scientific research. It has shown promising results in various studies due to its unique structure and mechanism of action. Cbz-TL inhibits the activity of MMPs, which are involved in the degradation of ECM proteins. This inhibition leads to the prevention of tumor invasion and metastasis, making it a potential anti-cancer drug candidate. Additionally, it has been shown to have anti-inflammatory and anti-angiogenic properties. While there are some limitations to its use in lab experiments, there are several future directions for its research, including the development of more stable analogs and investigating its potential as a drug delivery system.

Synthesis Methods

Cbz-TL is synthesized by solid-phase peptide synthesis (SPPS) using Fmoc chemistry. The synthesis involves the coupling of Fmoc-Leu-OH with 2-chlorobenzyl azide and subsequent triazole formation using copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. The final product is obtained by deprotection of the N-terminal Fmoc group.

Scientific Research Applications

Cbz-TL has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer and inflammation. Cbz-TL inhibits the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix (ECM) proteins. This inhibition leads to the prevention of tumor invasion and metastasis, making it a potential anti-cancer drug candidate.